Cas no 83969-11-3 (2-[2-[4-(diethylammonio)phenyl]vinyl]-1,3,3-trimethyl-3h-indolium oxalate)

• Product name: 2-[2-[4-(diethylammonio)phenyl]vinyl]-1,3,3-trimethyl-3h-indolium oxalate
• CAS No: 83969-11-3
• MF: C₂₅H₃₀N₂O₄
• MW: 422.5167
• CID: 888913
• PubChem ID: 44148322

2-[2-[4-(diethylammonio)phenyl]vinyl]-1,3,3-trimethyl-3h-indolium oxalate Chemical and Physical Properties

Names and Identifiers

• 2-[2-[4-(diethylammonio)phenyl]vinyl]-1,3,3-trimethyl-3h-indolium oxalate
• 2-[2-[4-(diethylamino)phenyl]ethenyl]-1,3,3-trimethyl-3H-Indolium,ethanedioate
• 3H-Indolium,2-[2-[4-(diethylamino)phenyl]ethenyl]-1,3,3-trimethyl-,ethanedioate
• EINECS 281-588-8
• 83969-11-3
• 3H-Indolium, 2-(2-(4-(diethylamino)phenyl)ethenyl)-1,3,3-trimethyl-, ethanedioate (1:1)
• 2-(2-(4-(Diethylammonio)phenyl)vinyl)-1,3,3-trimethyl-3H-indolium oxalate

• Inchi： 1S/2C23H29N2.C2H2O4/c2*1-6-25(7-2)19-15-12-18(13-16-19)14-17-22-23(3,4)20-10-8-9-11-21(20)24(22)5;3-1(4)2(5)6/h2*8-17H,6-7H2,1-5H3;(H,3,4)(H,5,6)/q2*+1;/p-2
• InChI Key： BSGDWLGKCUSZNT-UHFFFAOYSA-M
• SMILES： CCN(CC)C1=CC=C(C=C1)C=CC2=[N+](C3=CC=CC=C3C2(C)C)C.C(=O)(C(=O)[O-])O

Computed Properties

• Exact Mass: 422.221
• Monoisotopic Mass: 422.221
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 582
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.7A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °Cat760mmHg